Cas no 469-28-3 (Gmelinol)
Gmelinol structure
Product Name:Gmelinol
Gmelinol Chemical and Physical Properties
Names and Identifiers
-
- 3,6-bis(3,4-dimethoxyphenyl)-3,4,6,6a-tetrahydro-1H-furo[3,4-c]furan-3a-ol
- NCGC00169510-01
- CHEMBL151210
- MEGxp0_001305
- AKOS040739799
- BRD-A78568711-001-01-8
- Gmelinol
- HMS2269J13
- NSC404536
- 1,4-bis(3,4-dimethoxyphenyl)dihydro-1h,3h-furo[3,4-c]furan-3a(4h)-ol
- CHEBI:193020
- Compound NP-004446
- DTXSID20284289
- MLS000863562
- 3,6-bis(3,4-dimethoxyphenyl)-3,4,6,6a-tetrahydro-1H-uro[3,4-c]uran-3a-ol
- SMR000440702
- NSC36565
- ACon1_001274
- Q15720549
- 469-28-3
- SCHEMBL26186889
-
- Inchi： 1S/C22H26O7/c1-24-16-7-5-13(9-18(16)26-3)20-15-11-28-21(22(15,23)12-29-20)14-6-8-17(25-2)19(10-14)27-4/h5-10,15,20-21,23H,11-12H2,1-4H3
- InChI Key： MEIWPHMJWJAVIY-UHFFFAOYSA-N
- SMILES： O1CC2C(C3C=CC(=C(C=3)OC)OC)OCC2(C1C1C=CC(=C(C=1)OC)OC)O
Computed Properties
- Exact Mass: 402.16785316g/mol
- Monoisotopic Mass: 402.16785316g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 545
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 75.6Ų
Gmelinol Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
469-28-3 (Gmelinol) Related Products
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- 487-39-8(Phillygenin)
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- 10061-38-8(Phenol,4,4'-[(1R,3aS,4S,6aS)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis[2-methoxy-(9CI))
- 13040-46-5(Paulownin)
- 31008-18-1(Magnolin)
- 24192-64-1(1H,3H-Furo[3,4-c]furan,tetrahydro-1,4-bis(3,4,5-trimethoxyphenyl)-, (1R,3aR,4S,6aR)-)
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